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Compound of Interest

Compound Name: N-Boc-4-piperidinemethanol

Cat. No.: B043165

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Boc-4-piperidinemethanol, with CAS number 123855-51-6, is a pivotal heterocyclic
building block in modern organic synthesis and medicinal chemistry.[1][2] Also known as tert-
butyl 4-(hydroxymethyl)piperidine-1-carboxylate, this compound incorporates a piperidine core
structure, a primary alcohol functional group, and a tert-butyloxycarbonyl (Boc) protecting group
on the nitrogen atom.[1][2] The Boc group enhances the compound's stability and modulates its
reactivity, making it a versatile intermediate for introducing the 4-(hydroxymethyl)piperidine
moiety into more complex molecules.[1]

Its structural features make it an ideal starting material for the synthesis of a wide array of
piperidine derivatives, which are crucial scaffolds in the development of new therapeutic
agents, particularly in neuroscience.[1][3] This guide provides an in-depth overview of its
chemical properties, synthesis protocols, and significant applications in drug discovery.

Physicochemical Properties

The key properties of N-Boc-4-piperidinemethanol are summarized below. This data is
essential for its proper handling, storage, and application in experimental settings.
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Property Value Reference(s)
CAS Number 123855-51-6 (1131141151161
tert-Butyl 4-
IUPAC Name (hydroxymethyl)piperidine-1- [2][7]
carboxylate
1-Boc-4-
(hydroxymethyl)piperidine, N-
Synonyms [8]

tert-Butyloxycarbonyl-4-

piperidinemethanol

Molecular Formula C11H21NOs3 [11[31[5][6]

Molecular Weight 215.29 g/mol [L1[3][5][6]
White to off-white or light

Appearance ) ) [1][2][4]
brown crystalline solid/powder

Melting Point 78-82 °C (lit.) [4]

Boiling Point 308.0 °C [5]

Purity >97% [6]
CC(C)

SMILES [7]
(C)OC(=0O)N1CCcCc(co)cea
CTEDVGRUGMPBHE-

InChl Key [7]

UHFFFAOYSA-N

Storage Conditions

Store at 0-8°C

[1]

Synthesis and Experimental Protocols

N-Boc-4-piperidinemethanol can be synthesized through several routes. The two most

common methods are the Boc-protection of 4-piperidinemethanol and the reduction of N-Boc-

piperidine-4-carboxylic acid.

Protocol 1: Boc Protection of 4-Piperidinemethanol

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.chemimpex.com/products/16989
https://www.chemicalbook.com/synthesis/n-boc-4-piperidinemethanol.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2100290.htm
https://www.biosynth.com/p/FB08748/123855-51-6-n-boc-4-piperidinemethanol
https://www.chemscene.com/product/123855-51-6.html
https://www.sihaulichemicals.co.in/product-page/n-boc-4-piperidinemethanol
https://assets.thermofisher.cn/chem-specs-pdf/retrievePdf?rootSku=39772&sku=397720050&erp_type=KR_E1_LCD&countryCode=kr
https://www.tcichemicals.com/SG/en/p/B2364
https://www.chemimpex.com/products/16989
https://www.chemicalbook.com/synthesis/n-boc-4-piperidinemethanol.htm
https://www.biosynth.com/p/FB08748/123855-51-6-n-boc-4-piperidinemethanol
https://www.chemscene.com/product/123855-51-6.html
https://www.chemimpex.com/products/16989
https://www.chemicalbook.com/synthesis/n-boc-4-piperidinemethanol.htm
https://www.biosynth.com/p/FB08748/123855-51-6-n-boc-4-piperidinemethanol
https://www.chemscene.com/product/123855-51-6.html
https://www.chemimpex.com/products/16989
https://www.sihaulichemicals.co.in/product-page/n-boc-4-piperidinemethanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2100290.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2100290.htm
https://www.biosynth.com/p/FB08748/123855-51-6-n-boc-4-piperidinemethanol
https://www.chemscene.com/product/123855-51-6.html
https://assets.thermofisher.cn/chem-specs-pdf/retrievePdf?rootSku=39772&sku=397720050&erp_type=KR_E1_LCD&countryCode=kr
https://assets.thermofisher.cn/chem-specs-pdf/retrievePdf?rootSku=39772&sku=397720050&erp_type=KR_E1_LCD&countryCode=kr
https://www.chemimpex.com/products/16989
https://www.benchchem.com/product/b043165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This is a straightforward and widely used method involving the reaction of 4-piperidinemethanol
with di-tert-butyl dicarbonate (Bocz20).[4]

Reaction Scheme: 4-Piperidinemethanol + Di-tert-butyl dicarbonate — N-Boc-4-
piperidinemethanol

Detailed Methodology:[3]

Dissolve 4-hydroxymethylpiperidine in dichloromethane in a reaction flask.
e Add triethylamine to the solution.
e Cool the reaction mixture in an ice bath.

e Add a solution of di-tert-butyl dicarbonate in dichloromethane dropwise to the flask while
maintaining the cool temperature.

» Remove the ice bath and stir the reaction mixture at room temperature overnight.

e Quench the reaction by adding water.

e Wash the organic layer sequentially with a saturated sodium bicarbonate solution and brine.
e Dry the organic phase over anhydrous sodium sulfate (Na2S0Oa4) and concentrate it in vacuo.

e The resulting crude product can be purified by flash column chromatography or
recrystallization to yield N-Boc-4-piperidinemethanol as a white powder.
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Synthesis Workflow: Boc Protection
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Synthesis Workflow: Carboxylic Acid Reduction
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Role in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b043165?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/16989
https://www.sihaulichemicals.co.in/product-page/n-boc-4-piperidinemethanol
https://www.chemicalbook.com/synthesis/n-boc-4-piperidinemethanol.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2100290.htm
https://www.biosynth.com/p/FB08748/123855-51-6-n-boc-4-piperidinemethanol
https://www.chemscene.com/product/123855-51-6.html
https://assets.thermofisher.cn/chem-specs-pdf/retrievePdf?rootSku=39772&sku=397720050&erp_type=KR_E1_LCD&countryCode=kr
https://www.tcichemicals.com/SG/en/p/B2364
https://www.benchchem.com/product/b043165#n-boc-4-piperidinemethanol-cas-number-123855-51-6
https://www.benchchem.com/product/b043165#n-boc-4-piperidinemethanol-cas-number-123855-51-6
https://www.benchchem.com/product/b043165#n-boc-4-piperidinemethanol-cas-number-123855-51-6
https://www.benchchem.com/product/b043165#n-boc-4-piperidinemethanol-cas-number-123855-51-6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043165?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

